Cas no 120948-03-0 ((+)-methyllinderatin)

(+)-methyllinderatin structure
Product name:(+)-methyllinderatin
(+)-methyllinderatin Chemical and Physical Properties
Names and Identifiers
-
- (+)-methyllinderatin
- (-)-methyllindaretin
- (-)-methyllinderatin
- 1-{2,6-dihydroxy-4-methoxy-3-[(1R,6R)-3-methyl-6-(1-methylethyl)-2-cyclohexen-1-yl]phenyl}-3-phenylpropan-1-one
- Methyllinderatin
- DTXSID101019158
- 1-[2,6-dihydroxy-4-methoxy-3-[(1R,6R)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl]phenyl]-3-phenylpropan-1-one
- CHEMBL1169695
- LMPK12120503
- CHEBI:187205
- 120948-03-0
- 1-(2,6-dihydroxy-4-methoxy-3-((1R,6R)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl)phenyl)-3-phenylpropan-1-one
- DTXCID301477174
-
- Inchi: InChI=1S/C26H32O4/c1-16(2)19-12-10-17(3)14-20(19)24-23(30-4)15-22(28)25(26(24)29)21(27)13-11-18-8-6-5-7-9-18/h5-9,14-16,19-20,28-29H,10-13H2,1-4H3/t19-,20+/m1/s1
- InChI Key: OJZQYJGQIQVZMQ-UXHICEINSA-N
- SMILES: CC1=CC(C(CC1)C(C)C)C2=C(C=C(C(=C2O)C(=O)CCC3=CC=CC=C3)O)OC
Computed Properties
- Exact Mass: 408.23005950g/mol
- Monoisotopic Mass: 408.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 66.8Ų
(+)-methyllinderatin Related Literature
-
Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
-
M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
-
Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
-
Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
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